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Compound of Interest

Compound Name: Tetracosanoyl chloride

Cat. No.: B3145926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Tetracosanoyl chloride (also

known as Lignoceric acid chloride), a key intermediate in lipid synthesis, particularly in the

development of ceramide-based therapeutics and research tools.

Chemical and Physical Properties
Tetracosanoyl chloride is a long-chain acyl chloride that serves as a reactive precursor for the

synthesis of various lipid species. Its physical state is typically an off-white solid at room

temperature.[1][2] Due to its reactive nature, it must be stored under inert atmosphere at low

temperatures, typically -20°C, to prevent degradation.[1][3]

Table 1: Chemical and Physical Properties of
Tetracosanoyl Chloride
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Property Value Source/Comment

IUPAC Name tetracosanoyl chloride [1]

Synonyms Lignoceric Acid Chloride [1][4]

CAS Number 58576-73-1 [1][4][5]

Molecular Formula C₂₄H₄₇ClO [1][4][5]

Molecular Weight 387.08 g/mol [1][4]

Appearance Off-white to beige solid [1][2]

Melting Point

Data not available. Estimated

to be slightly above room

temperature based on

homologous compounds.

Boiling Point

Data not available.

Decomposes at high

temperatures.

Density Data not available.

Solubility

Soluble in non-polar organic

solvents (e.g., hexane,

chloroform, ethers).[6]

Insoluble and reactive with

polar protic solvents (e.g.,

water, alcohols).[6][7]

By analogy with other long-

chain acyl chlorides.

Storage
-20°C Freezer, under inert

atmosphere.
[1][3]

Reactivity and Stability
As an acyl chloride, Tetracosanoyl chloride is characterized by the electrophilic carbonyl

carbon, making it highly susceptible to nucleophilic attack.

Hydrolysis: It reacts readily with water to form the corresponding carboxylic acid, lignoceric

acid, and hydrochloric acid. This reactivity necessitates handling under anhydrous
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conditions.

Reaction with Nucleophiles: It is a potent acylating agent, reacting with alcohols to form

esters, with amines to form amides, and with other nucleophiles. This high reactivity is

fundamental to its utility in organic synthesis.

Stability: The compound is stable when stored under recommended anhydrous and low-

temperature conditions.[1][3] Exposure to moisture or elevated temperatures will lead to

rapid degradation.

Synthesis and Application in Drug Development
Tetracosanoyl chloride is a critical building block in the synthesis of complex lipids. Its

primary application is in the preparation of C24 ceramides and other sphingolipids, which are

integral to cell membrane structure and signaling pathways.[1] Dysregulation of ceramide

metabolism is implicated in numerous diseases, including metabolic disorders,

neurodegenerative diseases, and cancer, making synthetic ceramides and their analogues

valuable tools for drug development and research.

General Synthesis of Tetracsanoyl Chloride
The standard method for synthesizing Tetracosanoyl chloride is via the chlorination of its

parent carboxylic acid, lignoceric acid. This is typically achieved using a chlorinating agent such

as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

Lignoceric Acid
(C23H47COOH)

Tetracosanoyl Chloride
(C23H47COCl)

Reaction

Chlorinating Agent
(e.g., SOCl₂, (COCl)₂)

Anhydrous Solvent
(e.g., Toluene, DCM)

in

Gaseous Byproducts
(SO₂, HCl or CO, CO₂, HCl)

produces
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Click to download full resolution via product page

Caption: General synthesis of Tetracosanoyl chloride.

Application in Ceramide Synthesis
The most significant application of Tetracosanoyl chloride is in the acylation of sphingoid

bases (e.g., sphingosine, sphinganine) to produce N-acyl ceramides. This reaction forms the

amide bond characteristic of all ceramides.

Reactants Conditions

Products

Tetracosanoyl Chloride

C24 Ceramide

Sphingoid Base
(e.g., Sphingosine)

Base
(e.g., Pyridine, Et₃N)

HCl Salt of Base

Anhydrous Solvent
(e.g., DCM, Chloroform)

Click to download full resolution via product page

Caption: Reaction pathway for C24 Ceramide synthesis.

Experimental Protocols
Representative Protocol for Ceramide Synthesis
The following is a representative protocol for the synthesis of N-lignoceroylsphingosine (C24

Ceramide) using Tetracosanoyl chloride.

Materials:

Tetracosanoyl chloride

D-erythro-Sphingosine

Anhydrous Dichloromethane (DCM)
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Anhydrous Pyridine

Silica gel for column chromatography

Solvents for chromatography (e.g., Chloroform/Methanol gradient)

Procedure:

Dissolve D-erythro-sphingosine (1 equivalent) in anhydrous DCM in a round-bottom flask

under an inert atmosphere (e.g., Argon or Nitrogen).

Add anhydrous pyridine (1.5 equivalents) to the solution and cool the mixture to 0°C in an ice

bath.

In a separate flask, dissolve Tetracosanoyl chloride (1.1 equivalents) in anhydrous DCM.

Add the Tetracosanoyl chloride solution dropwise to the cooled sphingosine solution over

30 minutes with constant stirring.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a small amount of water.

Dilute the mixture with DCM and wash sequentially with 1M HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using a chloroform/methanol

solvent gradient to yield the pure C24 Ceramide.

Characterize the final product using NMR, Mass Spectrometry, and IR spectroscopy.

1. Dissolve Sphingosine
in Anhydrous DCM + Pyridine 2. Cool to 0°C 3. Add Tetracosanoyl Chloride

Solution Dropwise
4. React at RT

for 12-16h
5. Quench, Workup,

and Extraction
6. Purify by Column

Chromatography
7. Characterize Product

(NMR, MS, IR)
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Caption: Workflow for the synthesis and purification of C24 Ceramide.

Spectroscopic Data (Predicted)
While experimental spectra for Tetracosanoyl chloride are not readily available in public

databases, its spectral characteristics can be reliably predicted based on its structure and data

from homologous compounds.

Table 2: Predicted Spectroscopic Data for Tetracosanoyl
Chloride

Spectroscopy Characteristic Peaks / Signals

¹H NMR

δ (ppm): ~2.8-2.9 (t, 2H, -CH₂-COCl), ~1.6-1.7

(quintet, 2H, -CH₂-CH₂-COCl), ~1.2-1.4 (br m,

40H, -(CH₂)₂₀-), 0.88 (t, 3H, -CH₃).

¹³C NMR

δ (ppm): ~173-174 (C=O), ~45-46 (-CH₂-COCl),

~32-34 (multiple CH₂ peaks), ~29-30 (bulk of

CH₂ peaks from long chain), ~25 (-CH₂-CH₂-

COCl), ~22.7 (-CH₂-CH₃), ~14.1 (-CH₃).

IR Spectroscopy

ν (cm⁻¹): ~2920 (s, C-H stretch, asymmetric),

~2850 (s, C-H stretch, symmetric), ~1800 (s,

sharp, C=O stretch of acyl chloride), ~1465 (m,

C-H bend), ~720 (m, C-H rock). The peak

around 1800 cm⁻¹ is highly characteristic.[8]

Mass Spectrometry

(EI): Molecular ion [M]⁺ at m/z 386/388 (isotope

pattern for Cl). Fragmentation would show loss

of Cl (m/z 351) and characteristic cleavage

along the alkyl chain.

Safety and Handling
Tetracosanoyl chloride is a reactive and corrosive chemical that requires careful handling.
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Table 3: GHS Hazard Information (Inferred)
Hazard Class Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage.[3]

Acute Toxicity Exclamation Mark Warning

H302 + H312: Harmful

if swallowed or in

contact with skin.[1][3]

Reactivity (none) Danger
EUH014: Reacts

violently with water.[9]

Handling Precautions:

Handle only in a well-ventilated area, preferably in a chemical fume hood.[10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[11]

Avoid inhalation of dust or vapors.

Keep away from water and other sources of moisture to prevent violent reactions and

decomposition.[11]

Ground all equipment when handling to prevent static discharge.

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[11]

This guide is intended for use by qualified professionals. Always consult the most current

Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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